Cas no 1804683-66-6 (4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid)

• Product Name: 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid
• CAS No: 1804683-66-6
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856250
• Update Time: 2025-11-01

4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-5(2-7(14)15)8(12)6(3-13-4)9(10)11/h3,9H,2H2,1H3,(H2,12,13)(H,14,15)
• InChI Key： SPQSYZVBSMAFDI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC(=O)O)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid

Comprehensive Overview of 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1804683-66-6)

4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1804683-66-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly interested in its applications due to the growing demand for fluorinated compounds in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural uniqueness of 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid lies in its pyridine core and acetic acid side chain, which facilitate interactions with biological targets. Its difluoromethyl moiety is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—a hot topic in modern drug design. With the rise of precision medicine and targeted therapies, this compound has garnered attention for its potential role in modulating protein-protein interactions and enzyme activity.

In agrochemical applications, 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid is explored for its herbicidal and fungicidal properties. The difluoromethyl group can disrupt metabolic pathways in pests, aligning with the industry's shift toward sustainable crop protection. As environmental regulations tighten, the demand for low-toxicity and high-efficiency agrochemicals has surged, positioning this compound as a candidate for next-generation solutions.

Synthetic routes to 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid often involve multi-step reactions, including halogenation, amination, and carboxylation. Recent advancements in flow chemistry and catalysis have optimized its production, addressing challenges like yield and purity. These innovations resonate with the broader trend of green chemistry, where researchers prioritize atom economy and reduced waste.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. Its stability under various pH and temperature conditions is a frequent research focus, particularly for formulation scientists working on drug delivery systems. Questions like "How does 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid degrade under UV exposure?" are commonly explored in stability studies.

The compound's patent landscape reveals its inclusion in several intellectual property filings, highlighting its commercial viability. As generic pharmaceuticals and biosimilars gain traction, intermediates like this are critical for cost-effective manufacturing. Its role in peptide mimetics and small-molecule probes further expands its utility in biochemical assays.

In summary, 4-Amino-5-(difluoromethyl)-2-methylpyridine-3-acetic acid (CAS No. 1804683-66-6) is a versatile building block with cross-disciplinary relevance. Its applications span from drug discovery to agrochemical innovation, driven by the strategic incorporation of fluorine and its modular synthetic adaptability. As research into fluorinated scaffolds accelerates, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and agriculture.